Cas no 1270836-19-5 (2-(cyclopentylamino)-5-fluorobenzonitrile)

• Product Name: 2-(cyclopentylamino)-5-fluorobenzonitrile
• CAS No: 1270836-19-5
• MF: C₁₂H₁₃FN₂
• MW: 204.243426084518
• CID: 5168276
• PubChem ID: 55260804
• Update Time: 2025-07-20

2-(cyclopentylamino)-5-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentylamino)-5-fluorobenzonitrile
• Benzonitrile, 2-(cyclopentylamino)-5-fluoro-

• Inchi： 1S/C12H13FN2/c13-10-5-6-12(9(7-10)8-14)15-11-3-1-2-4-11/h5-7,11,15H,1-4H2
• InChI Key： NRIRORRLSJMTRN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C#N)C=1)NC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 3.5
• Topological Polar Surface Area: 35.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-(cyclopentylamino)-5-fluorobenzonitrile

Comprehensive Overview of 2-(cyclopentylamino)-5-fluorobenzonitrile (CAS No. 1270836-19-5): Properties, Applications, and Research Insights

2-(Cyclopentylamino)-5-fluorobenzonitrile (CAS No. 1270836-19-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated benzonitrile derivative features a cyclopentylamino substituent, which contributes to its unique chemical and biological properties. Researchers and industry professionals are increasingly exploring its potential as a key intermediate in the synthesis of novel therapeutics and functional materials.

The molecular structure of 2-(cyclopentylamino)-5-fluorobenzonitrile combines a fluorobenzonitrile core with a cyclopentylamine moiety, creating a versatile scaffold for further chemical modifications. This structural combination enhances its reactivity and makes it valuable for drug discovery applications. Recent studies highlight its role in developing kinase inhibitors and GPCR-targeted compounds, addressing current trends in precision medicine and personalized therapies.

In the context of green chemistry and sustainable synthesis, CAS 1270836-19-5 has been investigated for its potential in catalyzed cross-coupling reactions. Its fluorine atom introduces electron-withdrawing effects, which can improve reaction selectivity—a topic frequently searched by chemists optimizing C-N bond formation protocols. The compound’s stability under various conditions also makes it suitable for high-throughput screening in combinatorial chemistry.

From a commercial perspective, demand for 5-fluorobenzonitrile derivatives like this compound has risen due to their utility in material science applications. Its incorporation into liquid crystal formulations and organic semiconductors aligns with the growing interest in flexible electronics and energy-efficient displays. Manufacturers emphasize its purity (>98%) and scalability, addressing FAQs about batch-to-batch consistency in fine chemical production.

Analytical characterization of 2-(cyclopentylamino)-5-fluorobenzonitrile typically involves HPLC-MS and NMR spectroscopy, techniques commonly queried in academic forums. The compound’s logP value (predicted at 2.8) suggests moderate lipophilicity, a critical parameter discussed in ADMET profiling for drug candidates. These details cater to researchers searching for structure-activity relationship (SAR) data or solubility optimization strategies.

Emerging applications in bioconjugation chemistry have further expanded the relevance of this compound. Its cyano group allows selective reactions with thiols or amines under mild conditions—a feature highlighted in recent publications on antibody-drug conjugates (ADCs). This aligns with trending searches about targeted cancer therapies and next-generation biologics.

Regulatory and safety profiles of CAS 1270836-19-5 comply with standard laboratory handling protocols, as verified by SDS documentation. While not classified as hazardous under current guidelines, proper PPE measures (gloves, goggles) are recommended—a practical consideration often queried by new laboratory personnel. Storage at 2-8°C under inert atmosphere ensures long-term stability, addressing common concerns about compound degradation.

The synthesis of 2-(cyclopentylamino)-5-fluorobenzonitrile typically proceeds via Buchwald-Hartwig amination or nucleophilic aromatic substitution, topics frequently explored in organic chemistry education resources. Patent literature reveals innovative routes employing continuous flow chemistry, reflecting industry’s shift toward process intensification—a hot topic in chemical engineering circles.

Future research directions may explore its enantioselective synthesis, given the rising importance of chiral amines in asymmetric catalysis. The compound’s hydrogen-bonding capacity also positions it as a candidate for cocrystal engineering, an area gaining traction in pharmaceutical solid-state chemistry. These aspects respond to growing searches about crystal polymorphism control and bioavailability enhancement techniques.

In summary, 2-(cyclopentylamino)-5-fluorobenzonitrile (CAS No. 1270836-19-5) represents a multifaceted compound bridging medicinal chemistry, materials science, and process development. Its continued study addresses pressing challenges in small molecule drug design and functional material innovation, making it a compelling subject for both industrial and academic research initiatives.